Cas no 1805462-94-5 (Methyl 5-cyano-3-nitro-2-(trifluoromethoxy)benzoate)

• Product Name: Methyl 5-cyano-3-nitro-2-(trifluoromethoxy)benzoate
• CAS No: 1805462-94-5
• MF: C₁₀H₅F₃N₂O₅
• MW: 290.152312994003
• CID: 4951481
• Update Time: 2025-06-22

Methyl 5-cyano-3-nitro-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-3-nitro-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H5F3N2O5/c1-19-9(16)6-2-5(4-14)3-7(15(17)18)8(6)20-10(11,12)13/h2-3H,1H3
• InChI Key： YWNDFRNRVLXDIR-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC(C#N)=CC=1C(=O)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 438
• XLogP3: 2.5
• Topological Polar Surface Area: 105

Additional information on Methyl 5-cyano-3-nitro-2-(trifluoromethoxy)benzoate

Professional Introduction of Methyl 5-cyano-3-nitro-2-(trifluoromethoxy)benzoate (CAS No. 1805462-94-5)

Methyl 5-cyano-3-nitro-2-(trifluoromethoxy)benzoate, with the CAS number 1805462-94-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a cyano group at the 5-position, a nitro group at the 3-position, and a trifluoromethoxy group at the 2-position. The methyl ester functionality further enhances its versatility in various chemical reactions and applications.

The synthesis of Methyl 5-cyano-3-nitro-2-(trifluoromethoxy)benzoate involves a series of carefully optimized steps, including nucleophilic aromatic substitution, nitration, and cyano group introduction. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

The structural features of this compound make it highly valuable in various applications. The cyano group contributes to its high reactivity, making it suitable for use as an intermediate in the synthesis of advanced materials such as conductive polymers and high-performance adhesives. The nitro group, on the other hand, imparts strong electron-withdrawing properties, which are advantageous in designing molecules with specific electronic characteristics. Additionally, the trifluoromethoxy group enhances both the thermal stability and solubility of the compound, making it ideal for use in high-temperature applications.

Recent studies have highlighted the potential of Methyl 5-cyano-3-nitro-2-(trifluoromethoxy)benzoate in drug discovery. Its unique combination of functional groups allows for fine-tuning of pharmacokinetic properties such as bioavailability and metabolic stability. For example, researchers have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities in preclinical models.

In terms of industrial applications, this compound has found utility in the production of advanced coatings and optical materials. Its ability to form stable ester linkages makes it a valuable component in polymer formulations that require high mechanical strength and resistance to environmental factors such as UV radiation and moisture.

From an environmental perspective, ongoing research is focused on developing sustainable methods for synthesizing and utilizing this compound. This includes exploring biodegradable alternatives to traditional solvents used in its production processes as well as investigating its potential for recycling or reuse in different chemical transformations.

In conclusion, Methyl 5-cyano-3-nitro-2-(trifluoromethoxy)benzoate (CAS No. 1805462-94-5) stands out as a versatile and innovative chemical entity with a wide range of applications across multiple disciplines. Its unique structure and functional groups continue to inspire new research directions aimed at unlocking its full potential while ensuring sustainable practices are adopted throughout its lifecycle.